Cas no 65239-70-5 (ETHANONE, 1-[2,4-DIHYDROXY-3-(1-METHYLETHYL)PHENYL]-2,2,2-TRIFLUORO-)

• Product Name: ETHANONE, 1-[2,4-DIHYDROXY-3-(1-METHYLETHYL)PHENYL]-2,2,2-TRIFLUORO-
• CAS No: 65239-70-5
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 3434357
• PubChem ID: 85925440
• Update Time: 2025-04-21

ETHANONE, 1-[2,4-DIHYDROXY-3-(1-METHYLETHYL)PHENYL]-2,2,2-TRIFLUORO- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[2,4-DIHYDROXY-3-(1-METHYLETHYL)PHENYL]-2,2,2-TRIFLUORO-
• 1-[2,4-Dihydroxy-3-(1-methylethyl)phenyl]-2,2,2-trifluoroethanone
• 65239-70-5
• 1-(2,4-Dihydroxy-3-(1-methylethyl)phenyl)-2,2,2-trifluoroethanone
• DTXSID501168725

• Inchi： 1S/C11H11F3O3/c1-5(2)8-7(15)4-3-6(9(8)16)10(17)11(12,13)14/h3-5,15-16H,1-2H3
• InChI Key： NRUPFIQHAXJTOW-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(O)C(C(C)C)=C1O)C(F)(F)F

Computed Properties

• Exact Mass: 248.06602869Da
• Monoisotopic Mass: 248.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.5Ų